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Solubility Profile & Preparation Methods
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Compound Focus: Vidofludimus

CAS No.: 7178240-30-1

Cat. No.: S548869

The table below summarizes the key solubility data and recommended preparation methods for

vidofludimus.
Property Details Source | Context
Aqueous Solubility Insoluble in water [1]. Selleckchem product
documentation [1].
Solubility in DMSO 100 mg/mL (281.4 mM). Note: Moisture- Selleckchem product
absorbing DMSO reduces solubility; use fresh documentation [1].
DMSO [1].
Solubility in Ethanol 1 mg/mL [1]. Selleckchem product
documentation [1].
In Vivo Formulation 5 mg/mL in 5% DMSO, 40% PEG300, 5% Validated formulation for
(Clear Solution) Tween-80, 50% ddH20 [1]. animal studies [1].

Experimental Protocols for Solution Preparation

Here are detailed methodologies for preparing vidofludimus solutions for different experimental

applications.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s548869?utm_src=pdf-body
https://www.smolecule.com/products/s548869?utm_src=pdf-interest
https://www.smolecule.com/products/s548869?utm_src=pdf-body
https://www.selleckchem.com/products/vidofludimus.html
https://www.selleckchem.com/products/vidofludimus.html
https://www.selleckchem.com/products/vidofludimus.html
https://www.selleckchem.com/products/vidofludimus.html
https://www.selleckchem.com/products/vidofludimus.html
https://www.selleckchem.com/products/vidofludimus.html
https://www.selleckchem.com/products/vidofludimus.html
https://www.selleckchem.com/products/vidofludimus.html
https://www.smolecule.com/products/s548869?utm_src=pdf-body
https://www.smolecule.com/products/s548869?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Preparation of 100 mg/mL DMSO Stock Solution

This concentrated stock is suitable for in vitro studies.

e Weigh 100 mg of vidofludimus.

e Add 1 mL of fresh, anhydrous DMSO.

e Mix thoroughly by vortexing or gentle sonication until the solid is completely dissolved, resulting in a
clear solution.

¢ Store the stock solution in aliquots at the recommended temperature to avoid freeze-thaw cycles and
minimize water absorption [1].

Preparation of Clear Solution for Animal Dosing

This protocol is for preparing a homogeneous, clear solution suitable for administration in animal studies.

¢ Prepare DMSO Stock: Start with a 100 mg/mL DMSO stock solution.

e Add Solvents Sequentially:

To a 1 mL final volume, add 50 pL of the DMSO stock solution.

Add 400 pL of PEG300 and mix evenly until clear.

Add 50 pL of Tween-80 to the mixture and mix evenly until clear.

Add 500 pL of double-distilled water (ddH20) and mix thoroughly [1].

¢ Use Immediately: The mixed solution should be used immediately for optimal results and stability [1].

[¢]

[e]

o

(e]

Troubleshooting Guide & FAQs

Q1: My vidofludimus solution is cloudy or has precipitate. What should I do? A cloudly solution or

precipitate often indicates solvent incompatibility or that the DMSO has absorbed moisture.

e For in vitro work: Ensure you are using fresh, anhydrous DMSO. Gently warming the solution to
37°C and vortexing can help re-dissolve the compound.

e For in vivo dosing: Double-check that you are adding the solvents in the specified order (DMSO -
PEG300 -~ Tween-80 - ddH20) and mixing thoroughly after each addition. Do not deviate from the
protocol [1].

Q2: Are there alternative formulations if the standard one is not suitable for my model? Yes, a

homogeneous suspension is an alternative for oral gavage in animal studies.
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e Formulation: Suspend vidofludimus directly in a 0.5% Carboxymethylcellulose sodium salt (CMC-

NA) solution.

e Preparation: Add the compound to the CMC-NA solution and use a homogenizer to create a uniform
suspension at the desired concentration (e.g., 25 mg/mL) [1].

Q3: What is the mechanism of action of vidofludimus? Vidofludimus is an orally active, potent inhibitor

of the enzyme dihydroorotate dehydrogenase (DHODH), with a reported ICso of 134 nM for the human

enzyme [2] [1] [3]. DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway. The following

diagram illustrates how its inhibition leads to the immunomodulatory and antiviral effects under

investigation.
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The experimental workflow for preparing and applying vidofludimus in research typically follows these key

stages:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Solubility Profile & Preparation Methods]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548869#vidofludimus-solubility-

challenges]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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